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Cat. No.: B1679618 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address promethazine interference in amphetamine immunoassays.

Frequently Asked Questions (FAQs)
Q1: Why does promethazine interfere with some amphetamine immunoassays?

A1: Promethazine itself is not the primary cause of interference. Rather, its metabolites,

produced as the body processes the drug, can have a chemical structure that is similar enough

to amphetamine or methamphetamine to be recognized by the antibodies used in certain

immunoassays.[1][2][3] This cross-reactivity can lead to a false-positive result for

amphetamines. The exact structural similarities between the promethazine metabolites and

amphetamines that lead to this cross-reactivity are a key area of investigation in immunoassay

development.

Q2: Which amphetamine immunoassays are most affected by promethazine?

A2: The EMIT® II Plus Monoclonal Amphetamine/Methamphetamine Immunoassay is notably

susceptible to interference from promethazine metabolites.[1][3][4] Studies have shown that a

significant percentage of patients taking promethazine can produce false-positive
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amphetamine results when this assay is used.[1][3][4] Other immunoassays may have different

profiles of interference.[2][3]

Q3: Are there amphetamine immunoassays that are not affected by promethazine?

A3: Yes, some studies have indicated that other immunoassays, such as the Triage® and

TesTcard® 9 amphetamine assays, show reduced or no interference from promethazine.[1][3]

[4] It is crucial to consult the manufacturer's package insert and relevant literature for the

specific cross-reactivity profile of the immunoassay you are using.

Q4: What is the definitive method to confirm a positive amphetamine screen suspected to be a

false positive due to promethazine?

A4: The gold standard for confirming a presumptive positive amphetamine screen is a more

specific analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6][7] These techniques

separate compounds based on their physicochemical properties and identify them by their

unique mass spectra, providing a much higher degree of certainty and eliminating false

positives from cross-reacting substances like promethazine metabolites.[5][6][7]

Troubleshooting Guide
Issue: Positive amphetamine immunoassay result in a patient known to be taking

promethazine.

Step 1: Review the Immunoassay Method

Action: Identify the specific amphetamine immunoassay used for the initial screen.

Rationale: Different immunoassays have varying degrees of susceptibility to promethazine
interference. Knowing the specific assay is the first step in assessing the likelihood of a false

positive.

Step 2: Consult Cross-Reactivity Data

Action: Refer to the manufacturer's package insert and the data table below for known cross-

reactivity information.
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Rationale: This will provide quantitative data on the potential for promethazine to cause a

false positive with the specific assay used.

Data Presentation: Promethazine Interference in Amphetamine Immunoassays

Immunoassay
Promethazine Interference
Level

Reference

EMIT® II Plus Monoclonal

Amphetamine/Methamphetami

ne Immunoassay

High (36% false-positive rate in

one study)
[1][3][4]

Triage® Amphetamine Assay Low to None [1][3][4]

TesTcard® 9 Amphetamine

Assay
Low to None [1][3][4]

Step 3: Consider an Alternative Immunoassay

Action: If a high-interference assay was used, consider re-screening the sample with an

immunoassay known to have low or no cross-reactivity with promethazine (e.g., Triage® or

TesTcard® 9).

Rationale: A negative result on a more specific immunoassay can provide a quick indication

that the initial result was a false positive.

Step 4: Perform Confirmatory Testing

Action: Regardless of the results from alternative immunoassays, all presumptive positive

results in this scenario should be confirmed using a highly specific method like GC-MS or

LC-MS/MS.

Rationale: This is the only way to definitively distinguish between amphetamines and cross-

reacting promethazine metabolites.

Experimental Protocols
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Protocol 1: General Procedure for an Alternative (Low-Interference) Amphetamine

Immunoassay

Note: This is a generalized protocol. Always refer to the specific manufacturer's instructions for

the chosen immunoassay kit.

Sample Preparation: Collect a urine sample according to standard procedures. Ensure the

sample is at room temperature before testing.

Assay Procedure:

Bring all reagents and the assay device to room temperature.

Add the specified volume of the urine sample to the sample well of the assay device.

Allow the assay to run for the time specified in the manufacturer's protocol.

Read the results at the designated time.

Interpretation of Results: Interpret the results as positive, negative, or invalid according to the

manufacturer's guidelines.

Protocol 2: GC-MS Confirmation of Amphetamines in Urine

Sample Preparation (Solid-Phase Extraction - SPE):

To 1 mL of urine, add an internal standard (e.g., d5-amphetamine).

Condition an SPE cartridge with methanol and then water.

Load the urine sample onto the SPE cartridge.

Wash the cartridge with water and then a mild organic solvent to remove interfering

substances.

Elute the amphetamines from the cartridge with a more polar organic solvent.

Derivatization:
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Evaporate the eluate to dryness under a stream of nitrogen.

Add a derivatizing agent (e.g., trifluoroacetic anhydride - TFAA) to the dried extract and

heat to form a volatile derivative of the amphetamines.

GC-MS Analysis:

Inject a small volume of the derivatized sample into the GC-MS system.

The GC will separate the components of the sample based on their boiling points and

interaction with the column.

The MS will bombard the separated components with electrons, causing them to fragment

in a predictable pattern.

The mass spectrum of the sample is compared to a library of known spectra to confirm the

presence of amphetamine or methamphetamine.

Protocol 3: LC-MS/MS Confirmation of Amphetamines in Urine

Sample Preparation ("Dilute and Shoot"):

To a small volume of urine (e.g., 50 µL), add an internal standard (e.g., d11-

amphetamine).

Dilute the sample with a suitable buffer or mobile phase.

Centrifuge the sample to pellet any precipitates.

LC-MS/MS Analysis:

Inject the supernatant into the LC-MS/MS system.

The LC system separates the components of the sample based on their polarity and

interaction with the column.

The first mass spectrometer (MS1) selects the parent ion of the target analyte

(amphetamine or methamphetamine).
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The parent ion is fragmented in a collision cell.

The second mass spectrometer (MS2) detects specific fragment ions.

The presence of both the correct parent ion and fragment ions at the correct retention time

provides highly specific confirmation.
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Caption: Mechanism of promethazine metabolite interference in an amphetamine

immunoassay.
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Caption: Troubleshooting workflow for a suspected promethazine-induced false positive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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